Cas no 56-35-9 (Bis(tributyltin) Oxide)

Bis(tributyltin) Oxide structure

Bis(tributyltin) Oxide structure

Product Name:Bis(tributyltin) Oxide

CAS No:56-35-9

Molecular Formula:C₂₄H₅₄OSN₂

Molecular Weight:596.1

MDL:MFCD00009418

CID:33619

PubChem ID:16682746

Bis(tributyltin) Oxide Properties

Names and Identifiers

- Bis(tri-n-butyltin) oxide
- HBD
- Bistrinbutyltinoxide
- Hexabutyl distannoxane~Tri-n-butyltin oxide
- TRIBUTYLTIN OXIDE
- Bis(tributyltin) oxide (TBTO)
- Bis(tributyltin) oxide
- Bis[tri-n-butyltin]oxide(Technical)
- TBTO
- tributyl(tributylstannyloxy)stannane
- hexabutyldistannoxane
- Bis(tributyltin) oxide, 96%
- +Expand
- MDL： MFCD00009418
- InChIKey： XWWXHBDNGBFEMZ-UHFFFAOYSA-N
- Inchi： 1S/6C4H9.O.2Sn/c6*1-3-4-2;;;/h6*1,3-4H2,2H3;;;
- SMILES： [CH2]CCC.[CH2]CCC.[CH2]CCC.[CH2]CCC.[CH2]CCC.[CH2]CCC.O.[Sn].[Sn]
- BRN： 745057

Computed Properties

Exact Mass: 598.22200
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 6
Monoisotopic Mass: 598.222
Heavy Atom Count: 27
Complexity: 246
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 9.2A^2

Experimental Properties

LogP: 9.69460
PSA: 9.23000
Refractive Index: 1.4854-1.4874
Water Partition Coefficient: Insoluble
Boiling Point: 180 ºC (2 mmHg)
Melting Point: -45°C
Vapor Pressure: <0.01 mm Hg ( 25 °C)
Flash Point: >230 °F
Color/Form: Yellowish liquid.
Solubility: It is miscible with organic solvents and almost insoluble in water.
Sensitiveness: Air & Moisture Sensitive
Density: 1.17

Bis(tributyltin) Oxide Security Information

Symbol: GHS06 GHS08 GHS09
RTECS：JN8750000
WGK Germany：3
Safety Term：6.1
Safety Instruction： S35-S36/37/39-S45-S60-S61
Packing Group：II
Packing Group：II
Risk Phrases：R21; R25; R36/38; R48/23/25; R50/53
Hazard Level：6.1
Dangerous goods sign： T N
Hazardous Material transportation number：UN 2788 6.1/PG 2
Hazard Statement： H301,H312,H315,H319,H372,H410
Warning Statement： P273,P280,P301+P310,P305+P351+P338,P314,P501
Storage Condition：Store long-term at 2-8°C
PackingGroup：II
Risk Phrases： R21;R25;R36/38;R48/23/25;R50/53
Signal Word：Danger
TSCA：Yes
HazardClass：6.1

Bis(tributyltin) Oxide Customs Data

HS CODE：29310095
Customs Data：

China Customs Code:
29310095

Bis(tributyltin) Oxide Related Literature

1. Influence of bis(tributyltin) oxide on aminyl radical cyclizations

Brendan J. Maxwell,John Tsanaktsidis J. Chem. Soc. Chem. Commun. 1994 533
2. Influence of bis(tributyltin) oxide on aminyl radical cyclizations

Brendan J. Maxwell,John Tsanaktsidis J. Chem. Soc. Chem. Commun. 1994 533
3. Iminosugars as glycosyltransferase inhibitors

Irene Conforti,Alberto Marra Org. Biomol. Chem. 2021 19 5439
4. Selective deprotection of phenacyl, benzyl and methyl esters of N-protected amino acids and dipeptides and N-protected amino acids benzyl ester linked to resins with bis(tributyltin) oxide

Claudio J. Salomon,Ernesto G. Mata,Oreste A. Mascaretti J. Chem. Soc. Perkin Trans. 1 1996 995
5. Total synthesis of (?)-(6R,11R,14S)-colletallol via proline catalyzed α-aminoxylation and Yamaguchi macrolactonization

Shruti Vandana Kauloorkar,Pradeep Kumar RSC Adv. 2016 6 63607
6. Enantiopure bicyclic piperidinones: stereocontrolled conjugate additions leading to substituted piperidinones

Andrew G. Brewster,Simon Broady,Mark Hughes,Mark G. Moloney,Gordon Woods Org. Biomol. Chem. 2004 2 1800
7. The effects of tributyltin oxide and deoxynivalenol on the transcriptome of the mouse thymoma cell line EL-4

Peter C. J. Schmeits,Sandra van Kol,Henk van Loveren,Ad A. C. M. Peijnenburg,Peter J. M. Hendriksen Toxicol. Res. 2014 3 254
8. Novel method for generation of an organotin enolate by the cleavage of diketene with bis(tributyltin) oxide, and its Michael reactions

Ikuya Shibata,Masahiro Nishio,Akio Baba,Haruo Matsuda J. Chem. Soc. Chem. Commun. 1993 1067
9. Inter-laboratory determination of bis(tributyltin) oxide in timber and timber-treatment solutions

Bernard S. W. Dawson,Nigel H. O. Cummins,Glenda F. Parker,Faye J. Cowan,Sung O. Hong Analyst 1989 114 827
10. Scandium triflate-catalyzed Strecker-type reactions of aldehydes, amines and tributyltin cyanide in both organic and aqueous solutions. Achievement of complete recovery of the tin compounds toward environmentally-friendly chemical processes

Shū Kobayashi,Tsuyoshi Busujima Chem. Commun. 1998 981

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